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Compound of Interest

Compound Name: L-Jnki-1

Cat. No.: B15610606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and

preparation of L-JNKI-1, a cell-permeable peptide inhibitor of c-Jun N-terminal kinase (JNK).

Adherence to these guidelines is crucial for ensuring the inhibitor's stability, activity, and the

reproducibility of experimental results.

Product Information
L-JNKI-1 is a potent and specific inhibitor of the JNK signaling pathway, a critical regulator of

cellular processes such as inflammation, apoptosis, and cell proliferation. It is a lyophilized

peptide that requires reconstitution before use in in vitro and in vivo experimental models.

Solubility Data
L-JNKI-1 exhibits solubility in aqueous solutions. The following table summarizes the solubility

data gathered from various suppliers. It is recommended to perform small-scale solubility tests

before preparing large-volume stock solutions.
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Solvent Solubility Source(s)

Water (H₂O)
≥ 100 mg/mL (approximately

26.16 mM)
[1][2][3]

Water (H₂O) 2 mg/mL [4][5]

Phosphate-Buffered Saline

(PBS)

100 mg/mL (26.16 mM) with

sonication
[2]

Note: The "≥" symbol indicates that the saturation point was not reached at the specified

concentration[1][3][6]. Variations in reported solubility may be due to differences in the specific

product formulation or experimental conditions.

Experimental Protocols
Preparation of L-JNKI-1 Stock Solution (Aqueous)
This protocol describes the preparation of a high-concentration stock solution of L-JNKI-1 in

water for in vitro applications.

Materials:

L-JNKI-1 (lyophilized powder)

Sterile, nuclease-free water (e.g., cell culture grade)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator

Procedure:

Pre-equilibration: Before opening, bring the vial of lyophilized L-JNKI-1 to room temperature

to prevent condensation.
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Reconstitution: Add the desired volume of sterile water to the vial to achieve the target

concentration (e.g., for a 10 mg/mL stock solution from 1 mg of peptide, add 100 µL of

water).

Dissolution: Gently vortex the vial to dissolve the peptide. If complete dissolution is not

achieved, sonication may be used to aid the process[2].

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge

tubes[1][5].

Storage: Store the aliquots at -20°C or -80°C. Stock solutions are reported to be stable for up

to 6 months when stored at -20°C[4][5]. For longer-term storage, -80°C is recommended[1].

Working Solution Preparation
For cell-based assays, dilute the stock solution to the final working concentration using the

appropriate cell culture medium. If using water as the solvent for the stock solution, it is

advisable to filter-sterilize the working solution using a 0.22 µm filter before adding it to cells[1]

[6].

JNK Signaling Pathway Inhibition
The diagram below illustrates the canonical JNK signaling pathway and the point of inhibition

by L-JNKI-1. External stimuli activate a kinase cascade, leading to the phosphorylation and

activation of JNK, which in turn phosphorylates transcription factors like c-Jun, leading to a

cellular response. L-JNKI-1 prevents the interaction of JNK with its substrates, thereby

inhibiting downstream signaling.
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JNK Signaling Pathway Inhibition by L-Jnki-1

Experimental Workflow: Stock Solution Preparation
The following diagram outlines the standard workflow for preparing a stock solution of L-JNKI-
1.
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Start: Obtain Lyophilized L-JNKI-1

Equilibrate Vial to Room Temperature

Add Sterile Water to Desired Concentration

Vortex to Dissolve
(Optional: Sonicate if needed)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End: Ready for Use in Experiments

Click to download full resolution via product page

L-Jnki-1 Stock Solution Preparation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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